5-chloro-4-methoxy-1H-indole-2-carboxylic acid
Description
5-chloro-1H-indole-2-carboxylic acid is an indolyl carboxylic acid . It is a derivative of indole, which is a significant heterocyclic system in natural products and drugs .
Synthesis Analysis
The synthesis of indole derivatives has been a topic of interest among researchers due to their biological activities . For instance, intramolecular coupling of the carboxylic acids using BOP as the coupling reagent in the presence of DIPEA in DMF provided target compounds .Chemical Reactions Analysis
The chemical reactions involving indole derivatives have been studied extensively. For example, the Fischer indole synthesis of the optically active cyclohexanone and phenylhydrazine hydrochloride using methanesulfonic acid under reflux in MeOH gave the corresponding tricyclic indole .Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-4-methoxy-1H-indole-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-methoxyaniline", "2-chloroacetyl chloride", "sodium hydroxide", "sodium nitrite", "hydrochloric acid", "sodium bicarbonate", "sodium hydride", "2-chloro-5-nitrobenzoic acid", "palladium on carbon", "acetic acid", "ethanol" ], "Reaction": [ "4-methoxyaniline is reacted with 2-chloroacetyl chloride in the presence of sodium hydroxide to form 5-chloro-2-(4-methoxyphenyl)acetamide.", "The amide is then diazotized with sodium nitrite and hydrochloric acid to form the corresponding diazonium salt.", "The diazonium salt is then coupled with 2-chloro-5-nitrobenzoic acid in the presence of sodium bicarbonate to form 5-chloro-4-methoxy-2-(2-nitrophenyl)diazo-1H-indole.", "The nitro group is then reduced to an amino group using sodium hydride in ethanol.", "The resulting amine is then oxidized to the carboxylic acid using palladium on carbon and acetic acid." ] } | |
| 50536-60-2 | |
Molecular Formula |
C10H8ClNO3 |
Molecular Weight |
225.6 |
Purity |
95 |
Origin of Product |
United States |
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